Cas no 14933-76-7 (3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate)
14933-76-7 structure
Product Name:3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
CAS No:14933-76-7
MF:C17H19NO3S2
MW:349.467662096024
MDL:MFCD00143140
CID:145522
PubChem ID:84711
Update Time:2025-04-19
3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-2-methylbenzothiazolium p-toluenesulfonate
- 3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
- 3-Ethyl-2-methylbenzothiazolium p-toluenesulphonate
- {CH3C7H4SNC2H5}{O3SC6H4CH3-p}
- 3-Aethyl-2-methyl-benzothiazolium,Tol
- 3-ethyl-2-methylbenzothiazol-3-ium tosylate
- 3-ETHYL-2-METHYLBENZOTHIAZOLINIUM P-TOLUE-NESULFATE
- 3-ethyl-2-methylbenzothiazolium 4-toluenesulfonate
- 3-Ethyl-2-methylbenzothiazolium p-toluensulfonate
- 3-ethyl-2-methyl-benzothiazolium,toluene-4-sulfonate
- SALOR-INT L201685-1EA
- 3-Ethyl-2-methylbenzoxazolium p-Toluenesulfonate
- 3-ethyl-2-methylbenzothiazolium 4-toluenesulfonate
- 3-Ethyl-2-methylbenzothiazolium p-toluenesulfonate,98%
- 3-ETHYL-2-METHYLBENZOTHIAZOLINIUM P-TOLUE-NESULFATE 98%
- 2-methyl-3-ethylbenzothiazolium tosylate
- EN300-240214
- MFCD00143140
- 14933-76-7
- DTXSID7065831
- 2-methyl-3-ethyl-benzothiazolium p-toluenesulfonate
- 3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
- 3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
- NS00086673
- Benzothiazolium, 3-ethyl-2-methyl-, 4-methylbenzenesulfonate (1:1)
- AKOS003630970
- NJSVJXQJFLLFCG-UHFFFAOYSA-M
- 3-ethyl-2-methylbenzothiazolium p-toluene sulfonate
- Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
- SCHEMBL2030271
- 3-ethyl-2-methyl-benzothiazolium p-toluene-sulfonate
- 3-Ethyl-2-methylbenzothiazolium tosylate
- FT-0713569
- 3-ethyl-2-methylbenzo[d]thiazol-3-ium4-methylbenzenesulfonate
- EINECS 239-007-0
- F9995-0252
- G46678
- STL163884
- DTXCID1034842
- 3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
-
- MDL: MFCD00143140
- Inchi: 1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: NJSVJXQJFLLFCG-UHFFFAOYSA-M
- SMILES: S1C2C=CC=CC=2[N+](=C1C)CC.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 349.08100
- Monoisotopic Mass: 349.08063582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 97.7Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.2505 (rough estimate)
- Melting Point: 155 °C
- Refractive Index: 1.7000 (estimate)
- PSA: 97.70000
- LogP: 4.49700
- Solubility: Not determined
3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E231241-100mg |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-Methylbenzenesulfonate |
14933-76-7 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E231241-500mg |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-Methylbenzenesulfonate |
14933-76-7 | 500mg |
$ 410.00 | 2022-06-05 | ||
| TRC | E231241-1g |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-Methylbenzenesulfonate |
14933-76-7 | 1g |
$ 615.00 | 2022-06-05 | ||
| Chemenu | CM534979-100mg |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
14933-76-7 | 97% | 100mg |
$241 | 2023-01-01 | |
| Chemenu | CM534979-250mg |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
14933-76-7 | 97% | 250mg |
$352 | 2023-01-01 | |
| Chemenu | CM534979-1g |
3-Ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
14933-76-7 | 97% | 1g |
$960 | 2023-01-01 | |
| Enamine | EN300-240214-0.05g |
3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
14933-76-7 | 95% | 0.05g |
$94.0 | 2024-06-19 | |
| Enamine | EN300-240214-0.1g |
3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
14933-76-7 | 95% | 0.1g |
$140.0 | 2024-06-19 | |
| Enamine | EN300-240214-0.25g |
3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
14933-76-7 | 95% | 0.25g |
$200.0 | 2024-06-19 | |
| Enamine | EN300-240214-0.5g |
3-ethyl-2-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
14933-76-7 | 95% | 0.5g |
$374.0 | 2024-06-19 |
3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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